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Compound of Interest

Compound Name: Demethoxyfumitremorgin C

Cat. No.: B15543148

Get Quote

In the landscape of cancer research, the identification of novel compounds that can effectively

modulate the cell cycle is a paramount objective. Among the myriad of natural products,

Demethoxyfumitremorgin C and Tryprostatin B, both diketopiperazine alkaloids isolated from

Aspergillus fumigatus, have emerged as notable inhibitors of cell cycle progression. This guide

provides a detailed, objective comparison of their performance, supported by available

experimental data, to assist researchers, scientists, and drug development professionals in

their endeavors.

Quantitative Analysis of Inhibitory Activity
The inhibitory potency of Demethoxyfumitremorgin C and Tryprostatin B has been evaluated

in various cell lines. The following tables summarize the available quantitative data, primarily

presenting Minimum Inhibitory Concentration (MIC) and 50% Growth Inhibition (GI50) or

Inhibitory Concentration (IC50) values. It is important to note that direct comparisons of

absolute values across different studies should be made with caution due to variations in

experimental conditions.

Table 1: Inhibitory Concentration of Demethoxyfumitremorgin C
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Cell Line Assay Type Concentration (µM) Reference

Mouse tsFT210 MIC 0.45 [1]

Table 2: Inhibitory Concentration of Tryprostatin B

Cell Line Assay Type Concentration (µM) Reference

Mouse tsFT210 MIC 4.4 [1]

H520 (Lung Cancer) GI50 >100 (synthetic) [2]

MCF7 (Breast

Cancer)
GI50 >100 (synthetic) [2]

PC3 (Prostate

Cancer)
GI50 >100 (synthetic) [2]

Note: The cytotoxicity of synthetic Tryprostatin B has been observed to be lower than that of

the naturally isolated compound, potentially due to degradation of the synthetic material.

Mechanisms of Cell Cycle Inhibition
While both compounds impede cell cycle progression, their underlying mechanisms of action

exhibit notable differences.

Demethoxyfumitremorgin C:

Initial studies identified Demethoxyfumitremorgin C as an M-phase inhibitor[2][3]. However,

more recent research in human prostate cancer cells (PC3) has revealed a more nuanced

mechanism involving a G1 phase arrest. This G1 arrest is reportedly mediated through a

p53/p21-dependent pathway. Furthermore, Demethoxyfumitremorgin C has been shown to

induce apoptosis through both the intrinsic (mitochondrial) and extrinsic pathways. This

involves the downregulation of key anti-apoptotic proteins such as Ras, PI3K, Akt, Bcl-xL, and

Bcl-2, and the upregulation of the pro-apoptotic protein Bax. The activation of caspases-3, -8,

and -9 further corroborates its pro-apoptotic activity[4].

Tryprostatin B:
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Tryprostatin B has been reported to arrest cell cycle progression, with some studies indicating

a G2/M phase block[5][6]. However, other investigations suggest that its inhibitory effect is not

specific to the M phase[2]. It is considered a weak inhibitor of both tubulin polymerization and

topoisomerase II, distinguishing it from classical mitotic poisons that directly target the

microtubule cytoskeleton[2]. The precise molecular target responsible for its cell cycle inhibitory

effects remains to be fully elucidated, suggesting a mechanism of action that may differ from

that of Demethoxyfumitremorgin C and other M-phase specific agents.

Signaling Pathways and Molecular Interactions
The following diagrams, generated using the DOT language, illustrate the known signaling

pathways affected by Demethoxyfumitremorgin C and a generalized representation of the

G2/M checkpoint relevant to the activity of these compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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